molecular formula C5H7BrN2O B6157498 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-ol CAS No. 1784625-70-2

2-(4-bromo-1H-pyrazol-5-yl)ethan-1-ol

Cat. No. B6157498
CAS RN: 1784625-70-2
M. Wt: 191
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-bromo-1H-pyrazol-5-yl)ethan-1-ol, also known as 4-bromopyrazole, is an organic compound with the molecular formula C5H5BrN2O. It is a colorless, crystalline solid that is soluble in organic solvents and has a molecular weight of 175.0 g/mol. It is of interest due to its potential applications in medicinal chemistry, organic synthesis, and material science.

Scientific Research Applications

2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole has been studied extensively for its potential applications in medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease. In organic synthesis, 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole has been used as a building block for the synthesis of other organic compounds. In material science, 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole has been studied for its potential applications in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole is not yet fully understood. However, it is believed that 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes has been linked to the anti-inflammatory and anti-cancer effects of 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-cancer effects in animal studies. In addition, 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole has been shown to inhibit the growth of several types of cancer cells, including lung, breast, and prostate cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole in lab experiments is its availability and ease of synthesis. 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole can be synthesized using a variety of methods and is readily available from chemical suppliers. The main limitation of using 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole in lab experiments is its potential toxicity. 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole is a known irritant and should be handled with care.

Future Directions

Future research on 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole should focus on further elucidating its mechanism of action and exploring its potential applications in medicine and material science. Additionally, further research should be conducted to assess the safety and efficacy of 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole in humans. Other potential future directions include the development of new synthetic methods for 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole and the exploration of its potential applications in agriculture and other industries.

Synthesis Methods

2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole can be synthesized via a variety of methods, including the reaction of ethan-1-ol with bromoacetyl bromide, the reaction of ethan-1-ol with bromoacetyl chloride, and the reaction of ethan-1-ol with 4-bromo-1H-pyrazole-5-carboxylic acid. The most common method of synthesis is the reaction of ethan-1-ol with bromoacetyl bromide, which produces 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-olole in a yield of up to 97%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-ol involves the reaction of 4-bromo-1H-pyrazole with ethylene oxide in the presence of a base to form the intermediate 2-(4-bromo-1H-pyrazol-5-yl)ethanol, which is then dehydrated to yield the final product.", "Starting Materials": [ "4-bromo-1H-pyrazole", "ethylene oxide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 4-bromo-1H-pyrazole is reacted with ethylene oxide in the presence of a base (e.g. sodium hydroxide) to form the intermediate 2-(4-bromo-1H-pyrazol-5-yl)ethanol.", "Step 2: The intermediate 2-(4-bromo-1H-pyrazol-5-yl)ethanol is dehydrated using a dehydrating agent (e.g. sulfuric acid) to yield the final product, 2-(4-bromo-1H-pyrazol-5-yl)ethan-1-ol." ] }

CAS RN

1784625-70-2

Molecular Formula

C5H7BrN2O

Molecular Weight

191

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.